Cas no 2728728-26-3 ((2R)-2-acetamido-4-methanesulfonylbutanoic acid)

• Product Name: (2R)-2-acetamido-4-methanesulfonylbutanoic acid
• CAS No: 2728728-26-3
• MF: C₇H₁₃NO₅S
• MW: 223.246821165085
• CID: 5653793
• PubChem ID: 28163199
• Update Time: 2025-05-19

(2R)-2-acetamido-4-methanesulfonylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-acetamido-4-methanesulfonylbutanoic acid
• EN300-28274275
• EN300-28274274
• rel-(2R)-2-acetamido-4-methanesulfonylbutanoic acid
• SCHEMBL3787753
• 2728728-26-3
• n-Acetyl-l-methionine sulfoxide

• Inchi： 1S/C7H13NO5S/c1-5(9)8-6(7(10)11)3-4-14(2,12)13/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1
• InChI Key： IVORICMEPQUECP-ZCFIWIBFSA-N
• SMILES： S(C)(CC[C@H](C(=O)O)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 223.05144369g/mol
• Monoisotopic Mass: 223.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 109Ų

Additional information on (2R)-2-acetamido-4-methanesulfonylbutanoic acid

(2R)-2-acetamido-4-methanesulfonylbutanoic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2728728-26-3, known as (2R)-2-acetamido-4-methanesulfonylbutanoic acid, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and drug development. Its molecular structure, featuring both an acetamido group and a methanesulfonyl moiety, positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of bioactive molecules.

In recent years, there has been a growing interest in chiral compounds due to their distinct biological activities compared to their racemic counterparts. The stereochemistry of (2R)-2-acetamido-4-methanesulfonylbutanoic acid is particularly noteworthy, as the (R) configuration at the second carbon atom imparts specific interactions with biological targets. This chirality has been exploited in the design of enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The compound’s ability to serve as a building block for more complex molecules has made it a valuable asset in medicinal chemistry.

The methanesulfonyl group in the molecule contributes to its reactivity and functionalization potential. This moiety is commonly used in organic synthesis to introduce sulfonamide functionalities, which are prevalent in many bioactive compounds. The presence of both the acetamido and methanesulfonyl groups makes (2R)-2-acetamido-4-methanesulfonylbutanoic acid a promising candidate for further derivatization, enabling the creation of novel pharmacophores with tailored properties.

Recent studies have highlighted the role of sulfonamide derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif present in (2R)-2-acetamido-4-methanesulfonylbutanoic acid aligns well with these pharmacological targets. For instance, modifications of this scaffold have led to the discovery of compounds with inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings underscore the importance of this compound as a precursor for drug discovery efforts.

The synthesis of (2R)-2-acetamido-4-methanesulfonylbutanoic acid presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also improve the overall quality of the final product. The development of efficient synthetic routes is crucial for large-scale production and application in industrial settings.

In addition to its synthetic utility, (2R)-2-acetamido-4-methanesulfonylbutanoic acid has been explored in computational studies aimed at understanding molecular interactions. Molecular modeling techniques have been used to predict how this compound might bind to biological targets such as enzymes and receptors. These simulations provide valuable insights into the binding affinity and mode of action, guiding further optimization efforts.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring the potential of compounds like (2R)-2-acetamido-4-methanesulfonylbutanoic acid. AI-driven platforms can analyze vast datasets to identify promising scaffolds and predict their biological activity. This approach has accelerated the identification of lead compounds and reduced the time required for preclinical testing. As a result, researchers can now explore more complex molecular architectures with greater efficiency.

The role of this compound in peptide mimetics is another area of significant interest. Peptide-based therapeutics have shown great promise in treating various diseases, but their susceptibility to degradation poses challenges. By incorporating sulfonamide linkers derived from (2R)-2-acetamido-4-methanesulfonylbutanoic acid, researchers can enhance the stability and bioavailability of peptide analogs. This strategy has led to the development of novel peptidomimetics with improved pharmacokinetic profiles.

The environmental impact of chemical synthesis is also being considered in the context of this compound’s production. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional methods.

The future prospects for (2R)-2-acetamido-4-methanesulfonylbutanoic acid are vast, particularly as new technologies continue to emerge. Advances in biocatalysis and enzymatic engineering may provide innovative ways to produce this compound more efficiently while maintaining high enantiomeric purity. Additionally, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential for unlocking its full potential.

In conclusion, (2R)-2-acetamido-4-methanesulfonylbutanoic acid (CAS no 2728728-26-3) stands out as a significant molecule in chemical biology due to its structural complexity and functional diversity. Its applications span multiple therapeutic areas, making it a valuable tool for drug discovery and development. As research continues to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.